(E)-2-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-N-(o-tolyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: (2E)-2-[(1-ethyl-5-methylpyrazol-4-yl)methylidene]-7-methyl-N-(2-methylphenyl)-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C28H27N5O2S/c1-5-32-19(4)21(16-29-32)15-23-27(35)33-25(20-12-7-6-8-13-20)24(18(3)30-28(33)36-23)26(34)31-22-14-10-9-11-17(22)2/h6-16,25H,5H2,1-4H3,(H,31,34)/b23-15+
• InChI Key: FCDOTEYNRFMNGN-HZHRSRAPSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)NC4=CC=CC=C4C)C5=CC=CC=C5)C
• Isomeric SMILES: CCN1C(=C(C=N1)/C=C/2\C(=O)N3C(C(=C(N=C3S2)C)C(=O)NC4=CC=CC=C4C)C5=CC=CC=C5)C
• Molecular Formula: C28H27N5O2S
• Molecular Weight: 497.6 g/mol

Description

(E)-2-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-N-(o-tolyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C28H27N5O2S and its molecular weight is 497.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Modifications

Research has shown innovative methods for synthesizing compounds with thiazolo[3,2-a]pyrimidine scaffolds, which share a core structure with the specified compound. For instance, studies have detailed the preparation and transformation of ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate into various heterocyclic systems, exhibiting a broad scope for chemical modifications (Youssef et al., 2011). These modifications have enabled the creation of diverse derivatives with potentially enhanced biological activities.

Biological Activities

Several studies have evaluated the biological activities of thiazolo[3,2-a]pyrimidine derivatives, providing insights into their potential as antimicrobial, anticancer, and anti-inflammatory agents. For example, novel pyrazolopyrimidine derivatives have been synthesized and shown to possess significant anticancer and anti-5-lipoxygenase activities, highlighting their therapeutic potential (Rahmouni et al., 2016). Moreover, the structural modifications of thiazolo[3,2-a]pyrimidines have been studied for their effects on supramolecular aggregation, which could influence their bioavailability and efficacy (Nagarajaiah & Begum, 2014).

Antimicrobial Evaluation

The antimicrobial properties of thiazolo[3,2-a]pyrimidine derivatives have also been a focus, with several compounds showing high activity against a range of bacterial and fungal pathogens. This includes research on novel heterocyclic compounds containing a sulfonamido moiety, demonstrating their utility as antibacterial agents (Azab et al., 2013). The diversity in biological activities underscores the potential of these compounds in developing new therapeutics.